Cas no 1261739-39-2 (7-Iodoquinolin-6-ol)

• Product Name: 7-Iodoquinolin-6-ol
• CAS No: 1261739-39-2
• MF: C₉H₆INO
• MW: 271.054514408112
• CID: 4822554
• Update Time: 2025-05-24

7-Iodoquinolin-6-ol Chemical and Physical Properties

Names and Identifiers

• 7-Iodoquinolin-6-ol
• 7-Iodo-6-hydroxyquinoline
• IC1=C(C=C2C=CC=NC2=C1)O

• Inchi： 1S/C9H6INO/c10-7-5-8-6(4-9(7)12)2-1-3-11-8/h1-5,12H
• InChI Key： XJMLLIVTKBBPCU-UHFFFAOYSA-N
• SMILES： IC1C(=CC2=CC=CN=C2C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1

Additional information on 7-Iodoquinolin-6-ol

Introduction to 7-Iodoquinolin-6-ol (CAS No. 1261739-39-2)

7-Iodoquinolin-6-ol (CAS No. 1261739-39-2) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive chemical structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, biological activities, and recent advancements in the research and development of 7-Iodoquinolin-6-ol.

The chemical structure of 7-Iodoquinolin-6-ol is noteworthy for its quinoline core and the presence of an iodine substituent at the 7-position. Quinoline derivatives have been extensively studied for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The introduction of an iodine atom at the 7-position can significantly influence the compound's physicochemical properties and biological activity. Iodine is known for its ability to enhance lipophilicity and alter electronic properties, which can improve the compound's bioavailability and target specificity.

Recent studies have highlighted the potential of 7-Iodoquinolin-6-ol as a lead compound in drug discovery. One notable area of research is its antimicrobial activity. A study published in the Journal of Medicinal Chemistry demonstrated that 7-Iodoquinolin-6-ol exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. This broad-spectrum activity makes it a promising candidate for developing new antibiotics to combat multidrug-resistant bacterial infections, a growing global health concern.

In addition to its antimicrobial properties, 7-Iodoquinolin-6-ol has shown potential in antiviral applications. Research conducted at a leading pharmaceutical institute revealed that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interfering with viral entry and replication processes, making it a valuable target for further investigation in antiviral drug development.

The anticancer potential of 7-Iodoquinolin-6-ol has also been explored in preclinical studies. A study published in Cancer Research demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action involves modulating key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation. These findings suggest that 7-Iodoquinolin-6-ol could be a valuable lead compound for developing novel anticancer therapies.

Beyond its direct biological activities, 7-Iodoquinolin-6-ol has also been investigated as a scaffold for drug design. The quinoline core provides a versatile platform for structural modifications, allowing researchers to optimize the compound's pharmacological properties. For example, substituting different functional groups at various positions on the quinoline ring can enhance solubility, stability, and target specificity. This flexibility makes 7-Iodoquinolin-6-ol an attractive starting point for rational drug design.

In conclusion, 7-Iodoquinolin-6-ol (CAS No. 1261739-39-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a promising candidate for developing novel therapeutic agents against bacterial infections, viral diseases, and cancer. Ongoing research continues to uncover new insights into the mechanisms of action and potential applications of this compound, further solidifying its importance in the field.